Cas no 2137981-19-0 (8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)

• Product name: 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• CAS No: 2137981-19-0
• MF: C₉H₆FNO₄
• MW: 211.146646022797
• CID: 4640459

8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

• Inchi： 1S/C9H6FNO4/c1-14-5-3-2-4-7(6(5)10)11-9(13)15-8(4)12/h2-3H,1H3,(H,11,13)
• InChI Key： BXRKZBNZZAAGGN-UHFFFAOYSA-N
• SMILES： N1C2=C(F)C(OC)=CC=C2C(=O)OC1=O

Additional information on 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

8-Fluoro-7-Methoxy-2,4-Dihydro-1H-3,1-Benzoxazine-2,4-Dione (CAS No. 2137981-19-0): A Comprehensive Overview

8-Fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (CAS No. 2137981-19-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazine derivative exhibits unique structural features, including a fluorine substitution at the 8-position and a methoxy group at the 7-position, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione combines aromatic and heterocyclic components, making it an interesting subject for medicinal chemistry studies. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of central nervous system (CNS) targeted compounds and antimicrobial agents.

Recent trends in pharmaceutical research highlight the growing demand for fluorinated heterocycles, with 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione being no exception. The incorporation of fluorine atoms often enhances a compound's metabolic stability and membrane permeability, which are crucial factors in drug development. This has led to increased interest in this compound from both academic and industrial research teams.

The synthesis of 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione typically involves multi-step organic reactions starting from appropriately substituted benzene derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's commitment to green chemistry principles.

Analytical characterization of this compound includes standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are essential for research applications. The availability of high-purity 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is critical for reproducible experimental results in biological studies.

In the context of current pharmaceutical trends, this compound's potential applications align with several hot research topics, including the development of novel neurological disorder treatments and antimicrobial resistance solutions. The structural features of 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione suggest possible interactions with various biological targets, making it a valuable scaffold for medicinal chemistry exploration.

The global market for specialized chemical intermediates like 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Suppliers and manufacturers are responding to this demand by improving production processes and ensuring reliable supply chains for research institutions and pharmaceutical companies.

Storage and handling of 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Proper personal protective equipment is recommended when working with this chemical in laboratory settings.

Future research directions for 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione may include exploring its potential in combination therapies or as part of drug delivery systems. The compound's unique structure offers opportunities for further chemical modifications that could lead to novel therapeutic agents with improved efficacy and safety profiles.

For researchers interested in benzoxazine derivatives or fluorinated heterocycles, 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione represents an important reference compound. Its availability from specialty chemical suppliers facilitates ongoing investigations into its potential applications across various scientific disciplines.

The scientific community continues to explore the full potential of 8-fluoro-7-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione, with new findings regularly appearing in peer-reviewed journals and conference presentations. As research progresses, this compound may play an increasingly important role in the development of next-generation pharmaceutical compounds.